(2-(Ethylthio)ethyl)trimethylammonium iodide

• CAS No.: 89500-01-6
• Molecular Formula: C7H18INS
• Molecular Weight: 275.20 g/mol
• IUPAC Name: 2-ethylsulfanylethyl(trimethyl)azanium;iodide
• InChI: InChI=1S/C7H18NS.HI/c1-5-9-7-6-8(2,3)4;/h5-7H2,1-4H3;1H/q+1;/p-1
• InChI Key: LIVLYZYGEVNGES-UHFFFAOYSA-M
• Canonical SMILES: CCSCC[N+](C)(C)C.[I-]

Description

(2-(Ethylthio)ethyl)trimethylammonium iodide is a quaternary ammonium compound with the molecular formula C7H18INS It is a crystalline solid that is soluble in water

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-(Ethylthio)ethyl)trimethylammonium iodide typically involves the reaction of (2-ethylthio)ethanol with trimethylamine in the presence of an iodinating agent. The reaction is carried out under controlled conditions to ensure the formation of the desired quaternary ammonium salt.

Reaction of (2-ethylthio)ethanol with trimethylamine: This step involves the nucleophilic substitution reaction where the hydroxyl group of (2-ethylthio)ethanol is replaced by the trimethylammonium group.

Iodination: The resulting intermediate is then treated with an iodinating agent such as iodine or hydroiodic acid to form this compound.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial reactors and precise control of reaction conditions to ensure high yield and purity of the final product. The compound is then purified through crystallization or other suitable methods.

Chemical Reactions Analysis

Types of Reactions

(2-(Ethylthio)ethyl)trimethylammonium iodide undergoes various chemical reactions, including:

Oxidation: The thioether group can be oxidized to form sulfoxides or sulfones.

Reduction: The compound can be reduced to form the corresponding thiol.

Substitution: The iodide ion can be substituted with other nucleophiles such as chloride or bromide.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, m-chloroperbenzoic acid, and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Nucleophiles like sodium chloride or sodium bromide are used in substitution reactions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Thiols.

Substitution: Corresponding quaternary ammonium salts with different halides.

Scientific Research Applications

(2-(Ethylthio)ethyl)trimethylammonium iodide has several applications in scientific research:

Chemistry: It is used as a phase transfer catalyst in organic synthesis, facilitating the transfer of reactants between different phases.

Biology: The compound is studied for its potential antimicrobial properties and its ability to disrupt microbial cell membranes.

Medicine: Research is ongoing to explore its potential as a drug delivery agent due to its ability to interact with biological membranes.

Industry: It is used in the formulation of specialty chemicals and as an intermediate in the synthesis of other quaternary ammonium compounds.

Mechanism of Action

The mechanism of action of (2-(Ethylthio)ethyl)trimethylammonium iodide involves its interaction with biological membranes. The quaternary ammonium group interacts with the negatively charged components of the cell membrane, leading to disruption of membrane integrity and cell lysis. This property is particularly useful in its antimicrobial applications.

Comparison with Similar Compounds

Similar Compounds

• (2-(Methylthio)ethyl)trimethylammonium iodide
• (2-(Ethylthio)ethyl)triethylammonium iodide
• (2-(Ethylthio)ethyl)dimethylammonium iodide

Uniqueness

(2-(Ethylthio)ethyl)trimethylammonium iodide is unique due to its specific combination of the ethylthio group and the trimethylammonium group. This combination imparts distinct chemical properties, such as solubility and reactivity, making it suitable for specific applications that other similar compounds may not be able to achieve.